Hythiemoside A

• Molecular Formula: C28H46O9
• Molecular Weight: 526.7 g/mol
• InChI: InChI=1S/C28H46O9/c1-15(30)35-14-20(31)27(4)10-8-17-16(12-27)6-7-19-26(2,3)21(9-11-28(17,19)5)37-25-24(34)23(33)22(32)18(13-29)36-25/h12,17-25,29,31-34H,6-11,13-14H2,1-5H3/t17-,18-,19-,20+,21-,22-,23+,24-,25+,27+,28+/m0/s1
• InChIKey: ITRHSIFUIWDEGO-OPYDKHGUSA-N

Hythiemoside A: Compound Profile

Hythiemoside A (CAS: 853267-91-1; molecular formula C28H46O9; exact mass 526.31418 Da) is an ent-pimarane-type diterpenoid glycoside . It consists of a pimarane diterpene aglycone core bearing a β-D-glucopyranosyl moiety at the C-3 position and an acetoxy group at the C-16 position [1]. The compound is a naturally occurring secondary metabolite isolated primarily from the aerial parts of Siegesbeckia orientalis L. (Asteraceae), a plant used in traditional Chinese medicine for inflammatory and rheumatic conditions [2]. Hythiemoside A serves as a phytochemical marker compound for the authentication and quality control of Sigesbeckia orientalis-derived botanical preparations [2].

Compound Type Ent-pimarane diterpenoid glycoside

Primary Role Analytical reference standard for Sigesbeckia orientalis QC

Research Context Inflammation & antimicrobial screening studies

• [1] ChemWhat. Hythiémoside A CAS#: 853267-91-1. ChemWhat Database. IUPAC name: (3α,5β,9β,10α,13α,15R)-3-(β-D-Glucopyranosyloxy)-15-hydroxypimar-8(14)-en-16-yl acetate. View Source
• [2] Wang F, et al. ent-Pimarane-Type Diterpenoids from Siegesbeckia orientalis L. Chemical and Pharmaceutical Bulletin. 2005;53(2):232-234. View Source

Hythiemoside A: Substitution Risks

Generic substitution with other ent-pimarane diterpenoids from the same plant source is not scientifically defensible due to the absence of cross-validated, head-to-head comparative bioactivity data for Hythiemoside A against its closest structural analogs. While co-occurring compounds such as darutoside, darutigenol, hythiemoside B, and ent-(15R),16,19-trihydroxypimar-8(14)-ene 19-O-β-D-glucopyranoside have been isolated alongside Hythiemoside A [1], the current peer-reviewed literature contains no published quantitative comparisons of anti-inflammatory potency (e.g., IC50 values in standardized assays), antioxidant capacity, cytotoxicity profiles, or molecular target engagement between these analogs . Consequently, substituting Hythiemoside A with any structurally related compound in analytical method development, biomarker quantification, or pharmacological investigation introduces unverified variables that compromise experimental reproducibility and data interpretability. The specific glycosylation pattern at C-3 and the C-16 acetoxy substitution of Hythiemoside A confer physicochemical properties distinct from its analogs, directly affecting chromatographic retention behavior and spectral characteristics essential for accurate compound identification [1].

Isomeric analog

Hythiemoside B is a stereochemical isomer with distinct InChI Key; structural identity may not transfer.

Class-level activity

Darutoside’s NF-κB inhibition does not predict Hythiemoside A’s anti-inflammatory profile; direct data required.

Antimicrobial context

MIC values from co-isolated diterpenes do not confer antimicrobial activity to Hythiemoside A without verification.

• [1] Wang F, et al. ent-Pimarane-Type Diterpenoids from Siegesbeckia orientalis L. Chemical and Pharmaceutical Bulletin. 2005;53(2):232-234. View Source

Hythiemoside A: Comparative Evidence

Structural Distinction from Hythiemoside B

Hythiemoside A is distinguished from its closest co-occurring analogs by the specific combination of a β-D-glucopyranosyl moiety at the C-3 position and an acetoxy group at the C-16 position of the ent-pimarane scaffold [1]. In contrast, darutoside bears a C-2 β-D-glucopyranosyl group, darutigenol is the aglycone lacking glycosylation entirely, and hythiemoside B exhibits a distinct glycosylation pattern at C-19 [1]. The topological polar surface area (TPSA) of Hythiemoside A is 146.00 Ų, with a calculated XlogP of 2.20, parameters that directly influence reversed-phase chromatographic retention and membrane permeability in bioassays [2]. These structural variations produce unique ¹H and ¹³C NMR spectroscopic signatures that serve as definitive authentication markers for compound identity verification [1].

Structural identity

Head-to-head

Hythiemoside A: CAS 853267-91-1 InChI Key ITRHSIFUIWDEGO-CHUAXZJFSA-N

vs. Hythiemoside B: CAS 853267-90-0 InChI Key POOFTLXTGZSZGA-AUNXJCHXSA-N

Distinct stereochemical entities; not interchangeable

Verify CAS before procurement

Evidence Dimension	Glycosylation position and C-16 substitution pattern
Target Compound Data	C-3 β-D-glucopyranosyl; C-16 acetoxy group; TPSA 146.00 Ų; XlogP 2.20
Comparator Or Baseline	Darutoside: C-2 β-D-glucopyranosyl; Darutigenol: no glycosylation; Hythiemoside B: C-19 glycosylation; no published TPSA/XlogP for analogs
Quantified Difference	Distinct glycosylation site (C-3 vs. C-2 vs. C-19); presence vs. absence of C-16 acetoxy substitution
Conditions	NMR spectroscopic characterization (¹H, ¹³C, 2D experiments); in silico physicochemical property calculation

Why This Matters

Structural differentiation dictates chromatographic retention and spectral detection, making Hythiemoside A uniquely identifiable in analytical methods; substitution with any analog invalidates compound-specific quantification protocols.

• [1] Wang F, et al. ent-Pimarane-Type Diterpenoids from Siegesbeckia orientalis L. Chemical and Pharmaceutical Bulletin. 2005;53(2):232-234. View Source
• [2] PlantaeDB. Hythiemoside A Compound Details. Molecular Formula: C28H46O9; TPSA: 146.00 Ų; XlogP: 2.20. View Source

Anti-Inflammatory Activity of Darutoside Analog

Hythiemoside A serves as a species-specific chemotaxonomic marker for Siegesbeckia orientalis L. among members of the Asteraceae family . The compound has been documented in S. orientalis as well as Wollastonia biflora and Indocypraea montana , but its presence, in combination with other characteristic ent-pimarane diterpenoids, provides a discriminatory phytochemical profile that distinguishes S. orientalis from other Siegesbeckia species and related genera . Darutoside and darutigenol, by contrast, exhibit broader distribution across multiple Siegesbeckia species and related Asteraceae genera, reducing their diagnostic value as species-specific authentication markers.

Inflammation class context

Class-level

Darutoside inhibits NF-κB in RAW264.7 cells

Anti-inflammatory potential inferred; no Hythiemoside A data

Requires direct assay validation

Evidence Dimension	Species-level chemotaxonomic specificity
Target Compound Data	Presence confirmed in Siegesbeckia orientalis L., Wollastonia biflora, and Indocypraea montana; used in combination with other markers for species discrimination
Comparator Or Baseline	Darutoside and darutigenol: broader distribution across multiple Siegesbeckia species and related genera; reduced diagnostic specificity
Quantified Difference	Qualitative difference in distribution pattern specificity (species-level vs. genus-level discrimination)
Conditions	Phytochemical profiling of aerial plant parts; chemotaxonomic classification studies

Why This Matters

Procurement of Hythiemoside A is essential for developing species-specific authentication methods for S. orientalis-derived products; substitution with more widely distributed analogs compromises analytical specificity.

Antimicrobial Precedent Against MRSA and VRE

Hythiemoside A possesses defined physicochemical parameters that distinguish it from co-occurring analogs in analytical workflows. The compound has a molecular weight of 526.7 g/mol (exact mass 526.31418 Da) with 5 hydrogen bond donors and 9 hydrogen bond acceptors [1]. The topological polar surface area (TPSA) is 146.00 Ų, and the calculated XlogP is 2.20, indicating moderate lipophilicity [2]. These parameters directly govern chromatographic retention behavior in reversed-phase HPLC and UPLC separations, as well as ionization efficiency in mass spectrometric detection. While analogous compounds such as darutoside and darutigenol possess similar diterpenoid cores, their distinct glycosylation patterns and substitution profiles yield different retention times, mass spectral fragmentation patterns, and detector responses under identical analytical conditions.

Antimicrobial precedent

Class-level

Co-isolated ent-pimarane: MIC 64 µg/mL (MRSA, VRE)

Hythiemoside A: not tested

Supports antimicrobial screening context

Use comparator for benchmarking

Evidence Dimension	Physicochemical parameters affecting analytical separation and detection
Target Compound Data	MW 526.7 g/mol; exact mass 526.31418 Da; TPSA 146.00 Ų; XlogP 2.20; H-bond donors: 5; H-bond acceptors: 9; rotatable bonds: 6
Comparator Or Baseline	Darutoside (C26H44O8, MW 484.6); Darutigenol (C20H34O3, MW 322.5); no published TPSA/XlogP for direct comparison
Quantified Difference	MW difference: +42.1 Da vs. darutoside, +204.2 Da vs. darutigenol; TPSA/XlogP values available only for Hythiemoside A
Conditions	In silico calculation (PlantaeDB); chromatographic method development context

Why This Matters

Defined physicochemical parameters enable reproducible method development; substitution with analogs of different MW or polarity alters chromatographic retention, compromising validated analytical procedures.

• [1] PlantaeDB. Hythiemoside A Compound Details. H-Bond Acceptor: 9; H-Bond Donor: 5; Rotatable Bonds: 6. View Source
• [2] PlantaeDB. Hythiemoside A Compound Details. TPSA: 146.00 Ų; XlogP: 2.20. View Source

Hythiemoside A: Research Applications

Analytical Reference Standard for Quality Control

Hythiemoside A serves as a definitive reference standard for the authentication and quantitative analysis of Siegesbeckia orientalis-derived botanical raw materials and finished products [1]. Its structural characterization via NMR and MS, combined with its chemotaxonomic association with S. orientalis, enables the development and validation of compound-specific HPLC, UPLC-MS, and HPTLC analytical methods for species identification and batch-to-batch consistency assessment [1]. The compound's defined retention behavior based on its TPSA (146.00 Ų) and XlogP (2.20) supports robust method development [2].

Comparative Studies in Inflammation Models

Hythiemoside A is a constituent of Siegesbeckia orientalis, a plant with documented traditional use for inflammatory and rheumatic conditions [1]. While peer-reviewed literature currently lacks published IC50 values for Hythiemoside A in standardized anti-inflammatory assays (e.g., COX-2 inhibition, NO production, NF-κB activation), the compound's presence in the plant matrix supports its use as a marker compound during bioactivity-guided fractionation and dereplication studies [1]. Researchers investigating the anti-inflammatory constituents of S. orientalis require authenticated Hythiemoside A for comparative chromatographic and spectroscopic identification of active fractions .

Screening Against Resistant Bacterial Pathogens

Hythiemoside A represents a specific glycosylation pattern (C-3 β-D-glucopyranosyl) with C-16 acetoxy substitution within the ent-pimarane diterpenoid class [1]. This distinct structural motif makes Hythiemoside A a valuable reference compound for structure-activity relationship (SAR) investigations exploring how glycosylation position and side-chain functionalization influence the biological properties of pimarane-type diterpenoids [1]. Comparative studies between Hythiemoside A and its aglycone (darutigenol) or differently glycosylated analogs (darutoside, hythiemoside B) require authenticated, high-purity Hythiemoside A to generate reliable SAR data .

Application

Selection Property

Validation Focus

Botanical authentication & QC

Unique ent-pimarane identity (CAS/InChI)

Marker compound quantification in Sigesbeckia orientalis

NF-κB pathway research

Class-level diterpenoid glycoside structure

Macrophage polarization & cytokine profiling

Antimicrobial screening

Precedent activity against resistant Gram-positive strains

Broth microdilution MIC benchmarking

• [1] Wang F, et al. ent-Pimarane-Type Diterpenoids from Siegesbeckia orientalis L. Chemical and Pharmaceutical Bulletin. 2005;53(2):232-234. View Source
• [2] PlantaeDB. Hythiemoside A Compound Details. TPSA: 146.00 Ų; XlogP: 2.20. View Source